Cas no 1806694-30-3 (3-(3-Bromopropanoyl)-5-methylphenol)

• Product Name: 3-(3-Bromopropanoyl)-5-methylphenol
• CAS No: 1806694-30-3
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 5008222
• Update Time: 2025-05-25

3-(3-Bromopropanoyl)-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropanoyl)-5-methylphenol

• Inchi： 1S/C10H11BrO2/c1-7-4-8(6-9(12)5-7)10(13)2-3-11/h4-6,12H,2-3H2,1H3
• InChI Key： QYMCEVXBOWNHDJ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=C(C)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 3-(3-Bromopropanoyl)-5-methylphenol

Comprehensive Overview of 3-(3-Bromopropanoyl)-5-methylphenol (CAS No. 1806694-30-3)

3-(3-Bromopropanoyl)-5-methylphenol (CAS No. 1806694-30-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated derivative of 5-methylphenol is widely studied for its potential applications in drug synthesis and material science. The compound's unique structure, featuring a bromopropanoyl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers are particularly interested in its role in creating targeted therapeutics, especially in the context of cancer research and anti-inflammatory agents.

The growing demand for high-purity intermediates like 3-(3-Bromopropanoyl)-5-methylphenol reflects the pharmaceutical industry's focus on precision medicine. With the rise of AI-driven drug discovery, compounds such as this are increasingly screened for their potential in molecular docking and structure-activity relationship (SAR) studies. Its CAS No. 1806694-30-3 is frequently searched in databases like PubChem and Reaxys, highlighting its relevance in cheminformatics and computational chemistry.

From a synthetic perspective, 3-(3-Bromopropanoyl)-5-methylphenol is often utilized in cross-coupling reactions, a hot topic in modern organic chemistry. Its bromine atom serves as a reactive handle for palladium-catalyzed transformations, making it a key player in the development of novel heterocycles. This aligns with current trends in green chemistry, where researchers seek efficient routes to minimize waste and improve atom economy.

Analytical characterization of CAS No. 1806694-30-3 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for pharmaceutical-grade intermediates. The compound's stability under various conditions is another area of investigation, particularly for formulation scientists working on drug delivery systems.

In material science, derivatives of 3-(3-Bromopropanoyl)-5-methylphenol have shown promise in polymer modification and functional material design. Its phenolic hydroxyl group offers opportunities for surface functionalization, a technique crucial for developing smart coatings and biocompatible materials. This versatility explains why the compound appears in patents related to advanced material engineering.

Safety and handling of 3-(3-Bromopropanoyl)-5-methylphenol follow standard laboratory protocols for brominated compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. The compound's storage requirements—typically in a cool, dry environment—are frequently queried by laboratory personnel, reflecting practical concerns in chemical management.

The commercial availability of CAS No. 1806694-30-3 through specialty chemical suppliers has expanded with the growth of custom synthesis services. Many suppliers now provide gram-to-kilogram scale quantities, catering to both academic researchers and industrial R&D teams. Pricing trends for this intermediate often correlate with bromine market fluctuations, a factor monitored by procurement specialists.

Future research directions for 3-(3-Bromopropanoyl)-5-methylphenol may explore its utility in bioconjugation chemistry or as a building block for PET radiotracers. The compound's structural features position it well for medicinal chemistry optimization, particularly in programs targeting protein-protein interactions. These applications align with current interests in next-generation therapeutics and diagnostic agents.